Cas no 82418-04-0 (Pyrido[1,2-a]indol-6(7H)-one, 10-ethyl-8,9-dihydro-)

Pyrido[1,2-a]indol-6(7H)-one, 10-ethyl-8,9-dihydro- structure
82418-04-0 structure
Product name:Pyrido[1,2-a]indol-6(7H)-one, 10-ethyl-8,9-dihydro-
CAS No:82418-04-0
MF:C14H15NO
MW:213.275003671646
CID:692094
PubChem ID:15051945

Pyrido[1,2-a]indol-6(7H)-one, 10-ethyl-8,9-dihydro- Chemical and Physical Properties

Names and Identifiers

    • Pyrido[1,2-a]indol-6(7H)-one, 10-ethyl-8,9-dihydro-
    • 10-ethyl-8,9-dihydro-7H-pyrido[1,2-a]indol-6-one
    • VGGRJVQKKGPBGS-UHFFFAOYSA-N
    • SCHEMBL7274363
    • DTXSID20567584
    • 82418-04-0
    • 10-ethyl-8,9-dihydropyrido[1,2-a]indol-6(7H)-one
    • Inchi: InChI=1S/C14H15NO/c1-2-10-11-6-3-4-7-13(11)15-12(10)8-5-9-14(15)16/h3-4,6-7H,2,5,8-9H2,1H3
    • InChI Key: VGGRJVQKKGPBGS-UHFFFAOYSA-N
    • SMILES: CCC1=C2CCCC(=O)N2C3=CC=CC=C31

Computed Properties

  • Exact Mass: 213.115364102g/mol
  • Monoisotopic Mass: 213.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 22Ų

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